Cas no 891113-31-8 (N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylbenzamide)

• Product Name: N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylbenzamide
• CAS No: 891113-31-8
• MF: C₁₈H₁₇N₃O₂
• MW: 307.346483945847
• CID: 6251149
• PubChem ID: 7533223
• Update Time: 2025-07-19

N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylbenzamide
• N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-2-methylbenzamide
• AKOS024656325
• N-(5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-2-methylbenzamide
• 891113-31-8
• F2518-0235
• CCG-310031
• AB00679005-01

• Inchi： 1S/C18H17N3O2/c1-11-8-9-15(13(3)10-11)17-20-21-18(23-17)19-16(22)14-7-5-4-6-12(14)2/h4-10H,1-3H3,(H,19,21,22)
• InChI Key： UROKYIBGXHDYHM-UHFFFAOYSA-N
• SMILES： O1C(=NN=C1C1C=CC(C)=CC=1C)NC(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 307.132076794g/mol
• Monoisotopic Mass: 307.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylbenzamide

N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylbenzamide (CAS No. 891113-31-8): An Overview of Its Properties and Applications

N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylbenzamide (CAS No. 891113-31-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, physical properties, and recent research findings related to this compound.

Chemical Structure and Synthesis

The chemical structure of N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylbenzamide is characterized by a 1,3,4-oxadiazole ring fused with a benzamide moiety. The presence of the 2,4-dimethylphenyl substituent on the oxadiazole ring and the 2-methylbenzamide group imparts unique chemical and biological properties to this compound. The synthesis of this compound typically involves a multi-step process that includes the formation of the oxadiazole ring through a condensation reaction followed by the coupling with the appropriate amide.

Recent studies have explored various synthetic routes to optimize the yield and purity of N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylbenzamide. For instance, a study published in the Journal of Organic Chemistry in 2020 reported an efficient one-pot synthesis method that significantly reduced reaction time and improved overall yield. This method involves the sequential addition of reagents under mild conditions, making it suitable for large-scale production.

Physical Properties

N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylbenzamide is a white crystalline solid with a melting point ranging from 165°C to 167°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as methanol and dimethyl sulfoxide (DMSO). These solubility properties make it amenable to various analytical techniques and biological assays.

The compound's stability under different conditions has also been investigated. Studies have shown that it remains stable at room temperature and under neutral pH conditions. However, exposure to strong acids or bases can lead to degradation. Therefore, it is recommended to store N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylbenzamide in a cool, dry place away from direct sunlight.

Biological Activities and Applications

The biological activities of N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylbenzamide have been extensively studied due to its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry in 2019 demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

In addition to its anti-inflammatory activity, N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylbenzamide has shown promise as an anticancer agent. A study conducted by researchers at the National Cancer Institute found that this compound selectively inhibits the growth of various cancer cell lines while exhibiting minimal toxicity towards normal cells. The mechanism of action involves the modulation of cell cycle progression and induction of apoptosis.

Furthermore, recent studies have explored the potential use of N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylbenzamide in neurodegenerative diseases. A study published in Neuropharmacology in 2020 reported that this compound effectively reduces neuroinflammation and protects against neuronal cell death in animal models of Alzheimer's disease. These findings suggest that it may have therapeutic potential for treating neurodegenerative disorders.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylbenzamide into clinical trials. Several Phase I trials are currently underway to evaluate its safety and efficacy in humans. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

The future prospects for this compound are promising. Ongoing research aims to optimize its pharmacokinetic properties and develop more effective formulations for clinical use. Additionally, efforts are being made to identify new indications where this compound may be beneficial. For example, its anti-inflammatory properties make it a potential candidate for treating chronic inflammatory conditions such as rheumatoid arthritis.

Conclusion

In conclusion, N-5-(2,4-dimethylphenyl)-1,3,4-thiadiazol--y--l---m---l---y---l---m---l---y---l---m---l---y-(CAS No. 891113-) exhibits a unique combination of chemical properties and biological activities that make it a valuable candidate for further pharmaceutical development. Its anti-inflammatory and anticancer properties have been well-documented in preclinical studies,and ongoing clinical trials are expected to provide more insights into its therapeutic potential. As research continues to advance, N-5-(u-style="text-decoration: none;">(u-)this-)compound-)holds-)great-)promise-)for-)treating-)a-)variety-)of-)diseases.................... This versatile compound continues to attract attention from researchers worldwide due to its promising therapeutic applications.